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Compound of Interest

Compound Name: 1,2-Ethanediol, dipropanoate

Cat. No.: B086415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 1,2-Ethanediol, dipropanoate (CAS No. 123-80-8). Following these

procedures is critical for ensuring laboratory safety and operational integrity.

Physical and Chemical Properties
1,2-Ethanediol, dipropanoate is a liquid that is slightly soluble in water and is often used as a

plasticizer.[1][2][3] It is also referred to as Ethylene glycol dipropionate.[2] Direct contact with

this chemical should be avoided.[1][2][3][4]
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Property Value

Molecular Formula C8H14O4[4][5]

Molecular Weight 174.19 g/mol [1][2][4][5]

Appearance Colorless, odorless, syrupy liquid[6]

Solubility in Water 16.51 g/L (at 25 ºC)[4]

Boiling Point 196 - 198 °C[7]

Melting Point -13 °C[7][8]

Flash Point 111 °C / 231.8 °F[7][8]

Autoignition Temperature 413 °C / 775.4 °F[7]

Specific Gravity 1.11[9]

Personal Protective Equipment (PPE)
A thorough hazard assessment is required to determine the specific PPE needed for the

operations involving this chemical.[10] The following provides general guidance.
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Protection Type Recommended Equipment

Eye/Face Protection

Wear safety goggles with side protection or a

face shield.[11][12] All eye and face protection

must comply with ANSI Z87.1 standards.[10]

Hand Protection

Wear suitable chemical-resistant gloves tested

according to EN 374.[11] The specific glove

material should be chosen based on

breakthrough time and permeation rate for the

specific laboratory conditions.

Body Protection

A standard laboratory coat is required. For tasks

with a higher risk of splashing, a chemical-

resistant apron or coveralls should be worn over

the lab coat.[10][13]

Respiratory Protection

Respiratory protection is generally not required

in a well-ventilated area. If vapors or mists are

generated and ventilation is inadequate, use a

NIOSH-approved air-purifying respirator with

appropriate cartridges.[11][13] In case of fire,

wear a self-contained breathing apparatus

(SCBA).[2][7]

Operational and Disposal Plans
The following workflow outlines the essential steps for safely handling 1,2-Ethanediol,
dipropanoate from initial preparation to final disposal.
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1. Preparation

2. Handling & Storage

3. Emergency & Spill Response

4. Waste Disposal

Hazard Assessment:
Review SDS and lab protocols

Select & Inspect PPE:
Goggles, Gloves, Lab Coat

Ensure Ventilation:
Work in a fume hood or

well-ventilated area

Ground Equipment:
Eliminate ignition sources

Safe Dispensing:
Use non-sparking tools

Storage:
Keep container tightly closed

in a dry, cool place

Isolate Area:
At least 50 meters (150 feet)

If Spill Occurs

Collect Waste:
Segregate into labeled,

closed containers

After Use

Contain Spill:
Use inert absorbent material

(sand, dry earth)

Collect & Transfer:
Use clean, non-sparking tools
to place material in containers

Dispose Contents:
Transfer to an approved

waste disposal plant

Container Disposal:
Follow institutional and

local regulations

Click to download full resolution via product page

Workflow for handling 1,2-Ethanediol, dipropanoate.
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Experimental Protocols: Procedural Step-by-Step
Guidance
1. Safe Handling and Storage Protocol

Ventilation: Always handle 1,2-Ethanediol, dipropanoate in a well-ventilated area or within

a chemical fume hood to minimize inhalation of vapors.[11]

Ignition Sources: This material is combustible.[4] Eliminate all ignition sources, including

sparks, open flames, and hot surfaces, from the immediate area.[2][3] All equipment used

during handling must be properly grounded.[2][3]

Handling: Avoid direct contact with the substance.[11] Do not eat, drink, or smoke in the

handling area.[11] Wash hands thoroughly after handling.[11]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11] The

material is hygroscopic (absorbs moisture from the air).[7]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong

bases.[7]

2. Spill Response Protocol

Immediate Action: Eliminate all ignition sources from the immediate area.[2][3] Do not touch

or walk through the spilled material.[2][3]

Isolation: For any spill, isolate the area for at least 50 meters (150 feet) in all directions.[2][3]

For a large spill, consider an initial downwind evacuation of at least 300 meters (1000 feet).

[2]

Containment: Prevent the spill from entering waterways, sewers, or confined areas.[2][3] A

vapor-suppressing foam may be used to reduce vapors.[2]

Cleanup: Absorb the spill with dry earth, sand, or another non-combustible absorbent

material.[2][3] Use clean, non-sparking tools to collect the absorbed material and transfer it

into suitable, closed containers for disposal.[2][3][7]
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3. First Aid Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present. Seek medical attention if irritation persists.

Skin Contact: Take off immediately all contaminated clothing. Rinse the skin with water or

shower.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration. Seek immediate medical attention.[8][14]

Ingestion: Do NOT induce vomiting.[8] Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[8] Call a physician or poison control center immediately.[7]

[8]

4. Disposal Plan

Waste Classification: This material and its container must be disposed of as hazardous

waste.

Collection: Collect waste material in a suitable, labeled, and tightly closed container.[11] Do

not mix with other waste streams unless specifically instructed by your institution's

environmental health and safety (EHS) office.

Disposal: Dispose of the contents and the container at an approved waste disposal plant.[11]

[15] All disposal practices must be in accordance with federal, state, and local regulations.

Do not allow the product to be released into the environment.[7][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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